Cas no 102040-42-6 (Benzenamine, 2-nitro-4-octyl-)

Benzenamine, 2-nitro-4-octyl- structure
Benzenamine, 2-nitro-4-octyl- structure
Product Name:Benzenamine, 2-nitro-4-octyl-
CAS No:102040-42-6
MF:C14H22N2O2
MW:250.336683750153
CID:1131242
Update Time:2024-07-26

Benzenamine, 2-nitro-4-octyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-nitro-4-octyl-
    • Inchi: 1S/C14H22N2O2/c1-2-3-4-5-6-7-8-12-9-10-13(15)14(11-12)16(17)18/h9-11H,2-8,15H2,1H3
    • InChI Key: DQAWXTIRULMOPD-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(CCCCCCCC)C=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Melting Point: 52 °C
  • Boiling Point: 391.1±22.0 °C(Predicted)
  • pka: 0.40±0.10(Predicted)
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